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Resolved Crystal Structure

Research from Durham University used carbon-13 solid-state nuclear magnetic resonance (SSNMR) to

resolve alternative crystal structure determinations of indapamide hemihydrate in the Cambridge Structural

Database [1]. The study confirmed that the structure contains multiple distinct molecules in the

asymmetric unit (Z' = 4), rather than featuring disorder in the orientation of the sulfonamide groups [1].

Key Chemical and Physical Data

The table below summarizes the fundamental identifiers and properties of indapamide hemihydrate:

Property Description

Chemical Name (R)-4-chloro-N-(2-methylindolin-1-yl)-3-sulfamoylbenzamide hemihydrate [2]

Molecular Formula C₁₆H₁₆ClN₃O₃S · ½H₂O [2]

CAS Registry
Number

180004-24-4 [3] [2]
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Property Description

Related CAS Number 26807-65-8 (indapamide free base) [2]

Molar Mass 365.83 g·mol⁻¹ (for C₁₆H₁₆ClN₃O₃S) [4]

Water Content Hemihydrate form contains half a water molecule per molecule of indapamide
[2]

Experimental Workflow for Structure Determination

The following diagram illustrates the methodology used to resolve the indapamide hemihydrate crystal

structure:
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Experimental workflow combining XRD and SSNMR for structure resolution.
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Accessing Structures in the CSD

You can access crystal structures published as CSD Communications (a way to share small molecule crystal

structures directly in the database without an associated scientific paper) through the CCDC's online service

[5]. Search using the journal name "CSD Communications" to find relevant entries [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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